Cas no 52493-38-6 (2-cyano-N-heptylacetamide)
2-cyano-N-heptylacetamide structure
Product Name:2-cyano-N-heptylacetamide
CAS No:52493-38-6
MF:C10H18N2O
MW:182.262722492218
MDL:MFCD01336409
CID:1577840
PubChem ID:4645528
Update Time:2025-04-21
2-cyano-N-heptylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-cyano-N-heptylacetamide
- acetamide, 2-cyano-N-heptyl-
- 52493-38-6
- 2-Cyano-N-(heptyl)-acetamide
- AKOS001255481
- G35141
- DB-323827
- SCHEMBL6320829
- CCA49338
- DTXSID10405209
- CS-0241974
- EN300-24251
- Z169918904
- NCGC00337836-01
- DB-321416
- AB01330250-02
- Propanamide,n-3-isoxazolyl-2-methyl-(9CI)
-
- MDL: MFCD01336409
- Inchi: 1S/C10H18N2O/c1-2-3-4-5-6-9-12-10(13)7-8-11/h2-7,9H2,1H3,(H,12,13)
- InChI Key: GSWGIMFYYVRCCH-UHFFFAOYSA-N
- SMILES: O=C(CC#N)NCCCCCCC
Computed Properties
- Exact Mass: 182.14204
- Monoisotopic Mass: 182.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Boiling Point: 358.4±25.0 °C at 760 mmHg
- Flash Point: 170.5±23.2 °C
- PSA: 52.89
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-cyano-N-heptylacetamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-cyano-N-heptylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C910255-50mg |
2-cyano-N-heptylacetamide |
52493-38-6 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C910255-100mg |
2-cyano-N-heptylacetamide |
52493-38-6 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C910255-500mg |
2-cyano-N-heptylacetamide |
52493-38-6 | 500mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-24251-0.05g |
2-cyano-N-heptylacetamide |
52493-38-6 | 95.0% | 0.05g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-24251-0.1g |
2-cyano-N-heptylacetamide |
52493-38-6 | 95.0% | 0.1g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-24251-0.25g |
2-cyano-N-heptylacetamide |
52493-38-6 | 95.0% | 0.25g |
$92.0 | 2025-02-20 | |
| Enamine | EN300-24251-0.5g |
2-cyano-N-heptylacetamide |
52493-38-6 | 95.0% | 0.5g |
$175.0 | 2025-02-20 | |
| Enamine | EN300-24251-1.0g |
2-cyano-N-heptylacetamide |
52493-38-6 | 95.0% | 1.0g |
$256.0 | 2025-02-20 | |
| Enamine | EN300-24251-2.5g |
2-cyano-N-heptylacetamide |
52493-38-6 | 95.0% | 2.5g |
$503.0 | 2025-02-20 | |
| Enamine | EN300-24251-5.0g |
2-cyano-N-heptylacetamide |
52493-38-6 | 95.0% | 5.0g |
$743.0 | 2025-02-20 |
2-cyano-N-heptylacetamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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